3-chloro-N-(5-chloro-2-hydroxyphenyl)-4-methoxybenzamide

• Molecular Formula: C14H11Cl2NO3
• Molecular Weight: 312.1 g/mol
• IUPAC Name: 3-chloro-N-(5-chloro-2-hydroxyphenyl)-4-methoxybenzamide
• InChI: InChI=1S/C14H11Cl2NO3/c1-20-13-5-2-8(6-10(13)16)14(19)17-11-7-9(15)3-4-12(11)18/h2-7,18H,1H3,(H,17,19)
• InChI Key: BLUWITQWEDYYLY-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C(=O)NC2=C(C=CC(=C2)Cl)O)Cl

Description

3-chloro-N-(5-chloro-2-hydroxyphenyl)-4-methoxybenzamide is a chemical compound that has been studied for its potential use in scientific research. This compound is also known as CHIR-99021 and is a small molecule inhibitor of glycogen synthase kinase 3 beta (GSK-3β). GSK-3β is a serine/threonine kinase that is involved in the regulation of many cellular processes, including glycogen metabolism, cell cycle regulation, and apoptosis. Inhibition of GSK-3β has been shown to have therapeutic potential in a variety of diseases, including cancer, diabetes, and neurodegenerative disorders.

Mechanism of Action

CHIR-99021 is a selective inhibitor of GSK-3β. GSK-3β is a serine/threonine kinase that phosphorylates a variety of substrates involved in many cellular processes. Inhibition of GSK-3β by CHIR-99021 leads to the activation of the Wnt signaling pathway and other downstream effects, depending on the specific cellular context.
Biochemical and Physiological Effects:
The biochemical and physiological effects of CHIR-99021 are dependent on the specific cellular context in which it is used. In general, inhibition of GSK-3β by CHIR-99021 leads to the activation of the Wnt signaling pathway and other downstream effects, such as the regulation of glycogen metabolism, cell cycle progression, and apoptosis.

Advantages and Limitations for Lab Experiments

One advantage of using CHIR-99021 in lab experiments is its specificity for GSK-3β. This allows researchers to selectively inhibit GSK-3β and study its downstream effects without affecting other cellular processes. Another advantage is the wide range of applications for which CHIR-99021 has been used, making it a versatile tool for scientific research.
One limitation of using CHIR-99021 is its potential off-target effects. Although the compound is selective for GSK-3β, it may also inhibit other kinases or have other effects on cellular processes. Another limitation is the potential for cytotoxicity or other adverse effects at high concentrations.

Future Directions

There are many potential future directions for research on CHIR-99021. One area of interest is the development of more specific inhibitors of GSK-3β that have fewer off-target effects. Another area of interest is the use of CHIR-99021 in combination with other drugs or therapies to enhance its therapeutic potential. Additionally, further research is needed to fully understand the downstream effects of GSK-3β inhibition and the potential for CHIR-99021 in the treatment of various diseases.

Synthesis Methods

The synthesis of CHIR-99021 has been described in several publications. The most commonly used method involves the reaction of 4-methoxybenzoyl chloride with 5-chloro-2-hydroxyaniline to form 4-methoxy-N-(5-chloro-2-hydroxyphenyl)benzamide. This intermediate is then reacted with thionyl chloride and 3-chloropropionyl chloride to form 3-chloro-N-(5-chloro-2-hydroxyphenyl)-4-methoxybenzamide. Other methods for synthesizing CHIR-99021 have also been reported.

Scientific Research Applications

CHIR-99021 has been used in a wide range of scientific research applications. One of the most common uses of this compound is in the study of the Wnt signaling pathway. GSK-3β is a negative regulator of the Wnt pathway, and inhibition of GSK-3β by CHIR-99021 leads to activation of the pathway. This has been used to study the role of the Wnt pathway in development, cancer, and other diseases.
In addition to its use in the study of the Wnt pathway, CHIR-99021 has also been used in research on a variety of other topics, including stem cell differentiation, neuronal development, and insulin signaling. The compound has also been studied for its potential therapeutic use in a variety of diseases, including cancer, diabetes, and Alzheimer's disease.